Cas no 85391-19-1 (3-(pyrrolidin-1-yl)propane-1,2-diol)
85391-19-1 structure
Product Name:3-(pyrrolidin-1-yl)propane-1,2-diol
CAS No:85391-19-1
MF:C7H15NO2
MW:145.199502229691
CID:860536
PubChem ID:174452
Update Time:2025-04-19
3-(pyrrolidin-1-yl)propane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-pyrrolidino-1,2-propanediol
- 3-pyrrolidin-1-ylpropane-1,2-diol
- NULL
- 1,2-Propanediol,3-(1-pyrrolidinyl)
- 3-(1-pyrrolidinyl)propane-1,2-diol
- 3-(pyrrolidin-1-yl)propane-1,2-diol
- 3-azacyclopentyl-1,2-propanediol
- 3-Pyrrolidino-propan-1,2-diol
- 3-pyrrolidino-propane-1,2-diol
- 3-pyrrolidinylpropane-1,2-diol
- NCGC00246415-01
- SCHEMBL10477
- HMS2806D13
- 3-(pyrrolidine-1-yl)propane-1,2-diol
- DTXSID601005855
- 3-Pyrrolidin-1-yl-propane-1,2-diol
- NS00064003
- MLS000775990
- VS-02634
- 3-(1-Pyrrolidinyl)-1,2-propanediol #
- EN300-1702807
- SMR000439980
- AKOS005459003
- CHEMBL1471773
- CS-0236310
- EINECS 286-772-1
- 3-PYRROLIDINO-1-YL-1,2-PROPANE-DIOL
- Oprea1_156486
- 1,2-Propanediol, 3-(1-pyrrolidinyl)-
- FT-0642002
- 85391-19-1
-
- Inchi： 1S/C7H15NO2/c9-6-7(10)5-8-3-1-2-4-8/h7,9-10H,1-6H2
- InChI Key： MFPZRSWYUKWRIQ-UHFFFAOYSA-N
- SMILES： OC(CO)CN1CCCC1
Computed Properties
- Exact Mass: 145.11000
- Monoisotopic Mass: 145.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 91.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- Density: 1.0708 (rough estimate)
- Melting Point: 43-48 °C
- Boiling Point: 158 °C (30 mmHg)
- Flash Point: 135.6°C
- Refractive Index: 1.4638 (estimate)
- PSA: 43.70000
- LogP: -0.62670
3-(pyrrolidin-1-yl)propane-1,2-diol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(pyrrolidin-1-yl)propane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526400-1g |
3-(Pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 1g |
$219 | 2023-01-01 | |
| TRC | B525578-10mg |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B525578-50mg |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B525578-100mg |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 100mg |
$ 115.00 | 2022-06-07 | ||
| Enamine | EN300-1702807-0.05g |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 0.05g |
$30.0 | 2023-09-20 | |
| Enamine | EN300-1702807-0.1g |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 0.1g |
$45.0 | 2023-09-20 | |
| Enamine | EN300-1702807-0.25g |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 0.25g |
$64.0 | 2023-09-20 | |
| Enamine | EN300-1702807-0.5g |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 0.5g |
$102.0 | 2023-09-20 | |
| Enamine | EN300-1702807-1.0g |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 1g |
$130.0 | 2023-06-04 | |
| Enamine | EN300-1702807-2.5g |
3-(pyrrolidin-1-yl)propane-1,2-diol |
85391-19-1 | 95% | 2.5g |
$202.0 | 2023-09-20 |
3-(pyrrolidin-1-yl)propane-1,2-diol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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